Cas no 116313-82-7 (Cyclopentanone, 2,5-bis[(3,4-dihydroxy-5-nitrophenyl)methylene]-)
![Cyclopentanone, 2,5-bis[(3,4-dihydroxy-5-nitrophenyl)methylene]- structure](https://www.kuujia.com/scimg/cas/116313-82-7x500.png)
116313-82-7 structure
Product name:Cyclopentanone, 2,5-bis[(3,4-dihydroxy-5-nitrophenyl)methylene]-
CAS No:116313-82-7
MF:C19H14N2O9
MW:414.322465419769
CID:1205680
Cyclopentanone, 2,5-bis[(3,4-dihydroxy-5-nitrophenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanone, 2,5-bis[(3,4-dihydroxy-5-nitrophenyl)methylene]-
- Cyclopentanone, 2,5-bis[(4,5-dihydroxy-3-nitrophenyl)methylene]-
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- Inchi: 1S/C19H14N2O9/c22-15-7-9(5-13(18(15)25)20(27)28)3-11-1-2-12(17(11)24)4-10-6-14(21(29)30)19(26)16(23)8-10/h3-8,22-23,25-26H,1-2H2
- InChI Key: UTCONHFSIFTRPV-UHFFFAOYSA-N
- SMILES: C1(=O)C(=CC2=CC(O)=C(O)C([N+]([O-])=O)=C2)CCC1=CC1=CC(O)=C(O)C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 414.06992
Experimental Properties
- Density: 1.739±0.06 g/cm3(Predicted)
- Boiling Point: 678.8±55.0 °C(Predicted)
- PSA: 184.27
- pka: 6.05±0.50(Predicted)
Cyclopentanone, 2,5-bis[(3,4-dihydroxy-5-nitrophenyl)methylene]- Related Literature
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Linlin Chen,Yu Qin,Jing Cheng,Yi Cheng,Zhixiang Lu,Xiaolan Liu,Shaoxiong Yang,Shuhan Lu,Liyan Zheng,Qiue Cao RSC Adv., 2020,10, 36212-36218
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Z. C. Kennedy,J. F. Christ,K. A. Evans,B. W. Arey,L. E. Sweet,M. G. Warner,R. L. Erikson,C. A. Barrett Nanoscale, 2017,9, 5458-5466
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Kaori Sugizaki,Akiko Nakamura,Hiroyuki Yanagisawa,Shuji Ikeda Chem. Commun., 2011,47, 11231-11233
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Marc A. Little,Malcolm A. Halcrow,Michaele J. Hardie Chem. Commun., 2013,49, 1512-1514
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Hongmei Yu,Wei Song,Zhigang Shao,Baolian Yi RSC Adv., 2018,8, 12887-12893
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Jaskiranjit Kang,Jonathan P. Richardson,Derek Macmillan Chem. Commun., 2009, 407-409
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Guoning Li,Jiajun Zhang,Weisong Li,Kai Fan,Chunjian Xu Nanoscale, 2018,10, 9252-9260
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